Dehydroandrographolide succinate
Dehydroandrographolide succinate
Brand Name:
Vulcanchem
CAS No.:
786593-06-4
VCID:
VC0190915
InChI:
InChI=1S/C28H36O10/c1-17-4-7-20-27(2,19(17)6-5-18-13-15-36-26(18)35)14-12-21(38-25(34)11-9-23(31)32)28(20,3)16-37-24(33)10-8-22(29)30/h5-6,13,19-21H,1,4,7-12,14-16H2,2-3H3,(H,29,30)(H,31,32)/b6-5+/t19-,20+,21-,27+,28+/m1/s1
SMILES:
Molecular Formula:
C28H36O10
Molecular Weight:
532.6 g/mol
Dehydroandrographolide succinate
CAS No.: 786593-06-4
Natural Products
VCID: VC0190915
Molecular Formula: C28H36O10
Molecular Weight: 532.6 g/mol
| CAS No. | 786593-06-4 |
|---|---|
| Product Name | Dehydroandrographolide succinate |
| Molecular Formula | C28H36O10 |
| Molecular Weight | 532.6 g/mol |
| IUPAC Name | 4-[[(1R,2R,4aR,5R,8aS)-2-(3-carboxypropanoyloxy)-1,4a-dimethyl-6-methylidene-5-[(E)-2-(5-oxo-2H-furan-4-yl)ethenyl]-3,4,5,7,8,8a-hexahydro-2H-naphthalen-1-yl]methoxy]-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C28H36O10/c1-17-4-7-20-27(2,19(17)6-5-18-13-15-36-26(18)35)14-12-21(38-25(34)11-9-23(31)32)28(20,3)16-37-24(33)10-8-22(29)30/h5-6,13,19-21H,1,4,7-12,14-16H2,2-3H3,(H,29,30)(H,31,32)/b6-5+/t19-,20+,21-,27+,28+/m1/s1 |
| Standard InChIKey | YTHKMAIVPFVDNU-GPTWTFMPSA-N |
| Isomeric SMILES | C[C@@]12CC[C@H]([C@@]([C@H]1CCC(=C)[C@H]2/C=C/C3=CCOC3=O)(C)COC(=O)CCC(=O)O)OC(=O)CCC(=O)O |
| Canonical SMILES | CC12CCC(C(C1CCC(=C)C2C=CC3=CCOC3=O)(C)COC(=O)CCC(=O)O)OC(=O)CCC(=O)O |
| PubChem Compound | 6540717 |
| Last Modified | Nov 11 2021 |
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